Cas no 2229249-79-8 (5-(morpholin-4-yl)pentanal)

• Product Name: 5-(morpholin-4-yl)pentanal
• CAS No: 2229249-79-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6074049
• PubChem ID: 20081498
• Update Time: 2025-10-24

5-(morpholin-4-yl)pentanal Chemical and Physical Properties

Names and Identifiers

• 5-(morpholin-4-yl)pentanal
• EN300-1786470
• 2229249-79-8
• SCHEMBL7291045

• Inchi： 1S/C9H17NO2/c11-7-3-1-2-4-10-5-8-12-9-6-10/h7H,1-6,8-9H2
• InChI Key： GQDMOOBLEDEMNA-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCCC=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(morpholin-4-yl)pentanal

Comprehensive Overview of 5-(morpholin-4-yl)pentanal (CAS No. 2229249-79-8): Properties, Applications, and Industry Insights

5-(morpholin-4-yl)pentanal (CAS No. 2229249-79-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This aldehyde derivative, incorporating a morpholine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₉H₁₇NO₂ and reactive aldehyde functional group make it valuable for constructing complex molecules, particularly in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have increased interest in compounds like 5-(morpholin-4-yl)pentanal. Researchers frequently search for "morpholine derivatives in medicinal chemistry" or "aldehyde-containing building blocks," reflecting its relevance in modern synthetic strategies. The compound's balanced lipophilicity, attributed to the morpholine moiety and pentyl chain, makes it particularly useful for optimizing drug-like properties in candidate molecules.

From a synthetic perspective, 5-(morpholin-4-yl)pentanal demonstrates remarkable utility in multicomponent reactions and reductive amination processes. Its CAS registry number (2229249-79-8) serves as a crucial identifier in chemical databases, facilitating patent searches and literature reviews. The compound's stability under various conditions has been documented in several studies exploring "morpholine-based aldehyde applications" in heterocyclic synthesis.

The pharmaceutical industry shows growing demand for 5-(morpholin-4-yl)pentanal as evidenced by increasing patent filings containing this structure. Analytical methods for this compound typically involve HPLC purification and NMR characterization, with the aldehyde proton appearing characteristically downfield. Safety data sheets emphasize standard organic compound handling procedures, while its environmental profile remains favorable compared to heavier halogenated analogs.

Emerging applications in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development have further expanded the utility of 5-(morpholin-4-yl)pentanal. The morpholine ring's ability to improve aqueous solubility while maintaining membrane permeability aligns with current "beyond Rule of Five" drug design paradigms. Suppliers typically provide this compound with ≥95% purity, meeting the stringent requirements of pharmaceutical R&D.

Quality control protocols for CAS No. 2229249-79-8 emphasize rigorous testing for aldehyde stability and absence of oxidation byproducts. The compound's shelf life under inert atmosphere at low temperatures has been well-established, addressing common concerns about "aldehyde compound storage" among laboratory chemists. Recent publications have demonstrated its use in creating novel kinase inhibitor scaffolds, particularly in oncology research.

From a regulatory standpoint, 5-(morpholin-4-yl)pentanal falls under standard chemical classification systems without special restrictions. Its production typically follows Good Manufacturing Practice (GMP) guidelines when intended for pharmaceutical applications. The global market for such specialized intermediates continues to grow, driven by increased outsourcing of synthetic steps by major drug developers.

Technical discussions about this compound frequently appear in forums focusing on "advanced synthetic methodologies" and "structure-activity relationship optimization." The morpholine nitrogen's basicity (pK_a ~7) contributes to interesting pH-dependent behavior in biological systems, making it valuable for prodrug design strategies. Computational chemistry studies have modeled its conformational preferences, aiding in rational drug design applications.

In summary, 5-(morpholin-4-yl)pentanal (CAS No. 2229249-79-8) represents an important building block at the intersection of medicinal chemistry and synthetic methodology. Its dual functionality enables diverse chemical transformations, while the morpholine component addresses contemporary challenges in drug development. As research continues to explore "privileged structures" in pharmacophore design, this compound's significance will likely expand further.